methyl 3-(3-hydroxypyridin-2-yl)benzoate hydrochloride
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(3-hydroxypyridin-2-yl)benzoate hydrochloride involves the reaction of 3-hydroxypyridine-2-carboxylic acid with methyl 3-bromobenzoate, followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "3-hydroxypyridine-2-carboxylic acid", "methyl 3-bromobenzoate", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3-hydroxypyridine-2-carboxylic acid is reacted with methyl 3-bromobenzoate in the presence of a base such as sodium hydroxide to form methyl 3-(3-hydroxypyridin-2-yl)benzoate.", "Step 2: The resulting product is then reduced using sodium borohydride in a solvent such as ethanol to form methyl 3-(3-hydroxypyridin-2-yl)benzoate.", "Step 3: The final step involves the formation of the hydrochloride salt of the product by reacting it with hydrochloric acid in a solvent such as diethyl ether, followed by precipitation with water to obtain the final product, methyl 3-(3-hydroxypyridin-2-yl)benzoate hydrochloride." ] } | |
CAS No. |
2648938-59-2 |
Molecular Formula |
C13H12ClNO3 |
Molecular Weight |
265.7 |
Purity |
95 |
Origin of Product |
United States |
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